inhibitors

  • HMB-Val-Ser-Leu-VE
    • Cat. No.:
    • B1663053
    • CAS No.:
    • Molecular Formula:
    • C26H39N3O7
    • Molecular Weight:
    • 505.6 g/mol
    Description
    N-(3-hydroxy-2-methylbenzoyl)-l-valyl-n-[(1s,2e)-4-ethoxy-1-(2-methylpropyl)-4-oxo-2-butenyl]-l-serinamide is a dipeptide.
  • RS-25344 hydrochloride
    • Cat. No.:
    • B1663703
    • CAS No.:
    • Molecular Formula:
    • C19H14ClN5O4
    • Molecular Weight:
    • 411.8 g/mol
    Description
    Potent and selective phosphodiesterase (PDE) 4 inhibitor (IC50 values are 0.28, > 100, 160 and 330 nM at PDE4, PDE1, PDE2 and PDE3 respectively). Inhibits eosinophil chemotaxis and increases progressive motility...
  • Leu-AMS
    • Cat. No.:
    • B1663416
    • CAS No.:
    • Molecular Formula:
    • C16H25N7O7S
    • Molecular Weight:
    • 459.5 g/mol
    Description
    Leu-AMS is a potent inhibitor of leucyl-tRNA synthetase (LRS) with an IC50 of 22.34 nM and inhibits the growth of bacteria.
  • Ritonavir metabolite
    • Cat. No.:
    • B1663632
    • CAS No.:
    • 176655-55-3
    • Molecular Formula:
    • C32H45N5O3S
    • Molecular Weight:
    • 579.8 g/mol
    Description
    An analogue of the selective HIV protease inhibitor Ritonavir.
    Desthiazolylmethyloxycarbonyl Ritonavir is a metabolite of Ritonavir, which is a HIV protease inhibitor.
  • S26948
    • Cat. No.:
    • B1663720
    • CAS No.:
    • 353280-43-0
    • Molecular Formula:
    • C28H25NO7S
    • Molecular Weight:
    • 519.6 g/mol
    Description
    a racemate of dimethyl-2-(4-(2-(6-benzoyl-2-oxo-1,3-benzothiazol-(2H)yl)ethoxy)benzyl)malonate;  peroxisome proliferator activated receptor gamma modulator
  • Doxefazepam
    • Cat. No.:
    • B1663290
    • CAS No.:
    • 40762-15-0
    • Molecular Formula:
    • C17H14ClFN2O3
    • Molecular Weight:
    • 348.8 g/mol
    Description
    Doxefazepam is a benzodiazepine.
    DOXEFAZEPAM is a small molecule drug with a maximum clinical trial phase of II.
    Doxefazepam (marketed under brand name Doxans) is a benzodiazepine derivative drug developed...
  • Abt-100
    • Cat. No.:
    • B1662838
    • CAS No.:
    • 450839-40-4
    • Molecular Formula:
    • C27H19F3N4O3
    • Molecular Weight:
    • 504.5 g/mol
    Description
    ABT-100 is an organic molecular entity. It has a role as an EC 2.5.1.58 (protein farnesyltransferase) inhibitor.
    ABT-100 is a Unknown drug.
    farnesyltransferase inhibitor;  structure in first source...
  • Tetralithium 9-[5-O-({[(phosphonatoamino)phosphinato]ox...
    • Cat. No.:
    • B1662660
    • CAS No.:
    • 72957-42-7
    • Molecular Formula:
    • C10H13Li4N6O12P3
    • Molecular Weight:
    • 530.0 g/mol
    Description
    Non-hydrolyzable AMP analog. Kir6 (KATP) channel blocker. Inhibits fast axonal transport and stabilizes the interaction of membranous organelles with microtubules.
  • Methimepip dihydrobromide
    • Cat. No.:
    • B1663024
    • CAS No.:
    • 817636-54-7
    • Molecular Formula:
    • C10H19Br2N3
    • Molecular Weight:
    • 341.09 g/mol
    Description
    Methimepip dihydrobromide, also known as Methimepip dihydrobromide, is a useful research compound. Its molecular formula is C10H19Br2N3 and its molecular weight is 341.09 g/mol. The purity is usually 95%.
    B...
  • MPI-0441138
    • Cat. No.:
    • B1662966
    • CAS No.:
    • 827030-33-1
    • Molecular Formula:
    • C16H14ClN3O
    • Molecular Weight:
    • 299.75 g/mol
    Description
    induces apoptosis;  structure in first source